Muscarine chloride
Muscarine chloride
Muscarine chloride is a toxic alkaloid found in Amanita muscaria (fly fungus) and other fungi of the Inocybe species. It is the first parasympathomimetic substance ever studied and causes profound parasympathetic activation that may end in convulsions and death. The specific antidote is atropine.
Brand Name:
Vulcanchem
CAS No.:
2303-35-7
VCID:
VC0536463
InChI:
InChI=1S/C9H20NO2.ClH/c1-7-9(11)5-8(12-7)6-10(2,3)4;/h7-9,11H,5-6H2,1-4H3;1H/q+1;/p-1/t7-,8-,9+;/m0./s1
SMILES:
CC1C(CC(O1)C[N+](C)(C)C)O.[Cl-]
Molecular Formula:
C9H20ClNO2
Molecular Weight:
209.71 g/mol
Muscarine chloride
CAS No.: 2303-35-7
Inhibitors
VCID: VC0536463
Molecular Formula: C9H20ClNO2
Molecular Weight: 209.71 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 2303-35-7 |
---|---|
Product Name | Muscarine chloride |
Molecular Formula | C9H20ClNO2 |
Molecular Weight | 209.71 g/mol |
IUPAC Name | [(2S,4R,5S)-4-hydroxy-5-methyloxolan-2-yl]methyl-trimethylazanium;chloride |
Standard InChI | InChI=1S/C9H20NO2.ClH/c1-7-9(11)5-8(12-7)6-10(2,3)4;/h7-9,11H,5-6H2,1-4H3;1H/q+1;/p-1/t7-,8-,9+;/m0./s1 |
Standard InChIKey | WUFRNEJYZWHXLC-CTERPIQNSA-M |
Isomeric SMILES | C[C@H]1[C@@H](C[C@H](O1)C[N+](C)(C)C)O.[Cl-] |
SMILES | CC1C(CC(O1)C[N+](C)(C)C)O.[Cl-] |
Canonical SMILES | CC1C(CC(O1)C[N+](C)(C)C)O.[Cl-] |
Appearance | Solid powder |
Colorform | STOUT PRISMS FROM ETHANOL + ACETONE |
Melting Point | 180-181 °C |
Description | Muscarine chloride is a toxic alkaloid found in Amanita muscaria (fly fungus) and other fungi of the Inocybe species. It is the first parasympathomimetic substance ever studied and causes profound parasympathetic activation that may end in convulsions and death. The specific antidote is atropine. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | AQUEOUS SOLUTIONS ARE STABLE |
Solubility | VERY SOL IN WATER, ETHANOL; SLIGHTLY SOL IN CHLOROFORM, ETHER, ACETONE |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Muscarine chloride; L-(+)-Muscarine chloride; (+)-Muscarine chloride; EINECS 218-963-2; HSDB 3515; HSDB-3515; HSDB3515; |
Reference | 1: Eyer P. The role of oximes in the management of organophosphorus pesticide poisoning. Toxicol Rev. 2003;22(3):165-90. Review. PubMed PMID: 15181665. 2: Cinca J, Rodríguez-Sinovas A. Cardiovascular reflex responses induced by epicardial chemoreceptor stimulation. Cardiovasc Res. 2000 Jan 1;45(1):163-71. Review. PubMed PMID: 10728330. 3: Schwantes U, Topfmeier P. Importance of pharmacological and physicochemical properties for tolerance of antimuscarinic drugs in the treatment of detrusor instability and detrusor hyperreflexia--chances for improvement of therapy. Int J Clin Pharmacol Ther. 1999 May;37(5):209-18. Review. PubMed PMID: 10363619. 4: Finkbeiner AE, Bissada NK, Welch LT. Uropharmacology: v. choline esters and other parasympathomimetic drugs. Urology. 1977 Jul;10(1):83-9. Review. PubMed PMID: 17940. |
PubChem Compound | 16817 |
Last Modified | Nov 11 2021 |
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